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Compound of Interest

Compound Name: Dichlormate

Cat. No.: B156093

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis and preparation of
potassium dichromate (K2Cr207), a crucial inorganic compound with wide applications as an
oxidizing agent in various laboratory and industrial processes. This guide details the primary
industrial manufacturing process starting from chromite ore, alternative synthesis
methodologies, purification techniques, and key experimental protocols.

Overview of Potassium Dichromate

Potassium dichromate is a bright, red-orange crystalline ionic solid.[1] It is a prominent
oxidizing agent in organic chemistry, milder and more selective than potassium permanganate.
[1] Unlike the more industrially common sodium dichromate, potassium dichromate has the
significant laboratory advantage of not being deliquescent (absorbing moisture from the air).[1]
[2] As a hexavalent chromium compound, it is acutely and chronically harmful to health and
requires careful handling.[1]

Key Properties:
e Molecular Formula: K2Cr207
e Molar Mass: 294.185 g/mol

o Appearance: Red-orange crystalline solid
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e Melting Point: 398 °C
¢ Boiling Point: 500 °C (decomposes)

» Solubility: Insoluble in alcohol and acetone. Its solubility in water is highly dependent on
temperature, a property exploited in its purification.

Industrial Synthesis from Chromite Ore

The industrial production of potassium dichromate is a multi-stage process that begins with
chromite ore (FeCr20a4). The overall process involves the conversion of chromium(lll) in the ore
to a soluble chromium(VI) compound, followed by conversion to the final potassium salt. The
process can be logically divided into three primary steps.

Step 1: Conversion of Chromite Ore to Sodium
Chromate

The first step involves the oxidative roasting of finely powdered chromite ore with sodium
carbonate (Na2COs) and a flux like lime in a reverberatory furnace with excess air. This high-
temperature reaction converts the insoluble iron chromium oxide into soluble sodium chromate
(NazCrOa), leaving behind insoluble iron(lIl) oxide.

Reaction: 4 FeCr204 (Chromite) + 8 NazCOs (Sodium Carbonate) + 7 Oz (Oxygen) — 8
Naz2CrOas (Sodium Chromate) + 2 Fe20s (Ferric Oxide) + 8 CO2 (Carbon Dioxide)

The resulting roasted mass, or "clinker," is then leached with water to dissolve the sodium
chromate.

Step 2: Conversion of Sodium Chromate to Sodium
Dichromate

The yellow aqueous solution of sodium chromate is filtered to remove the insoluble iron(lll)

oxide and other impurities. It is then acidified with concentrated sulfuric acid (H2SOa4), which
converts the chromate ions into dichromate ions, changing the solution color from yellow to
orange.
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Reaction: 2 Na2CrOa4 (Sodium Chromate) + H2SOa4 (Sulfuric Acid) — Naz2Cr207 (Sodium
Dichromate) + Na2S0Oa4 (Sodium Sulfate) + H20 (Water)

Step 3: Conversion of Sodium Dichromate to Potassium
Dichromate

The final step leverages the lower solubility of potassium dichromate compared to sodium
dichromate. A concentrated solution of sodium dichromate is treated with potassium chloride
(KCI).

Reaction: Na2Cr207 (Sodium Dichromate) + 2 KCI (Potassium Chloride) —» K2Cr207
(Potassium Dichromate) + 2 NaCl (Sodium Chloride)

Due to its relatively low solubility in water, particularly at cooler temperatures, the orange-red
potassium dichromate crystallizes out from the solution upon cooling, while the more soluble
sodium chloride remains in the mother liquor. The crystals are then separated via filtration.

Experimental Workflow: Industrial Production
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Caption: Industrial synthesis pathway from chromite ore to potassium dichromate.
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Alternative Synthesis Methods
Laboratory Preparation from Potassium Chromate

Potassium dichromate can be readily prepared in a laboratory setting by the acidification of a
potassium chromate (Kz2CrOa) solution. The addition of an acid, such as hydrochloric or sulfuric
acid, shifts the equilibrium from the yellow chromate ion to the orange dichromate ion.

Experimental Protocol:

Dissolve 2 grams of potassium chromate (K2CrOa) in 40 mL of distilled water in a beaker to
form a yellow solution.

» While stirring continuously, carefully add 2 mL of concentrated hydrochloric acid (HCI). The
solution will turn orange-red, indicating the formation of potassium dichromate.

o Gently heat the solution to boiling and reduce the volume by approximately half to create a
saturated solution.

e Cool the beaker first with tap water and then in an ice bath to induce crystallization.
o Collect the resulting orange crystals by filtration and allow them to dry.

Chromate-Dichromate Equilibrium: The interconversion between chromate (CrO42™) and
dichromate (Cr20727) is a classic example of a pH-dependent equilibrium. In alkaline solutions,
the chromate ion is dominant, while in acidic solutions, the equilibrium shifts to favor the
formation of the dichromate ion.

Reaction: 2 CrOa42- (yellow) + 2 H* = Cr2072- (orange) + H20

Cr2072
(Dichromate lon)

CrOas2- + 2H* (Acidic pH)
(Chromate lon) | _ + 20H- (Alkaline pH
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Caption: pH-dependent equilibrium between chromate and dichromate ions.
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Electrolytic Method

An alternative industrial process involves the cationic membrane electrolysis of a potassium
chromate solution. This method can produce high-purity potassium dichromate.

Quantitative Data for Electrolytic Synthesis

Parameter Optimal Value Reference
Current Density 0.25 Alcm?

Electrolysis Temperature 80°C

Initial KOH Concentration 50 g/L

Initial K2CrO4 Concentration 400 g/L

Resulting Purity > 99.8%

| Conversion Rate | > 90% | |

Purification by Recrystallization

The most common method for purifying potassium dichromate is recrystallization, which takes
advantage of its significant increase in solubility in water at higher temperatures. Crude
potassium dichromate is dissolved in a minimum amount of boiling water to form a saturated
solution. The solution is then filtered while hot to remove any insoluble impurities. As the filtrate
cools, the solubility of potassium dichromate decreases sharply, causing it to crystallize out as
highly pure orange-red needles, leaving more soluble impurities behind in the solution.

Solubility Data for Potassium Dichromate in Water

Temperature Solubility (g / 100 mL) Reference
0°C 4.9
20°C 13

| 100 °C | 102 | |
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Safety and Handling

Potassium dichromate is a hazardous substance and must be handled with extreme care. Itis
a powerful oxidizing agent, toxic, a carcinogen, and an environmental hazard. All procedures
should be conducted in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. As a hexavalent chromium
compound, it poses significant health risks upon inhalation, ingestion, or skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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